Cas no 1187386-18-0 (N-Methyl 5-chloro-2-methylaniline Hydrochloride)

N-Methyl 5-chloro-2-methylaniline Hydrochloride is a hydrochloride salt derivative of N-methylated chloro-methylaniline, commonly utilized as an intermediate in organic synthesis and pharmaceutical applications. Its key advantages include high purity and stability, making it suitable for precise chemical transformations. The compound's well-defined structure ensures consistent reactivity in reactions such as acylation, alkylation, and coupling processes. Its hydrochloride form enhances solubility in polar solvents, facilitating handling in laboratory and industrial settings. The presence of both chloro and methyl substituents on the aromatic ring contributes to its utility in constructing complex molecular frameworks. This compound is particularly valued in medicinal chemistry for the development of bioactive molecules.
N-Methyl 5-chloro-2-methylaniline Hydrochloride structure
1187386-18-0 structure
Product Name:N-Methyl 5-chloro-2-methylaniline Hydrochloride
CAS No:1187386-18-0
MF:C8H11Cl2N
MW:192.085640192032
MDL:MFCD12756441
CID:857369
PubChem ID:46739568
Update Time:2025-06-09

N-Methyl 5-chloro-2-methylaniline Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-N,2-dimethylaniline hydrochloride
    • N-Methyl 5-chloro-2-methylaniline, HCl
    • 5-Chloro-N,2-dimethylaniline, HCl
    • 5-CHLORO-N,2-DIMETHYLANILINE HCL
    • EN300-225328
    • AS-61455
    • CS-0441784
    • DTXSID10675167
    • 5-Chloro-N,2-dimethylaniline--hydrogen chloride (1/1)
    • 5-Chloro-N,2-dimethylanilinehydrochloride
    • N-Methyl 5-chloro-2-methylaniline,hcl
    • 5-chloro-N,2-dimethylaniline;hydrochloride
    • DB-361431
    • N-methyl-5-chloro-2-methylaniline hydrochloride
    • MFCD12756441
    • N-methyl-5-chloro-2-methylaniline hcl
    • W16029
    • AKOS015908357
    • N-Methyl 5-chloro-2-methylaniline hydrochloride
    • N-Methyl 5-chloro-2-methylaniline HCl
    • 1187386-18-0
    • N-Methyl 5-chloro-2-methylaniline Hydrochloride
    • MDL: MFCD12756441
    • Inchi: 1S/C8H10ClN.ClH/c1-6-3-4-7(9)5-8(6)10-2;/h3-5,10H,1-2H3;1H
    • InChI Key: YGQVPSIEKHCIGU-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C)=C(C=1)NC.Cl

Computed Properties

  • Exact Mass: 191.0268547g/mol
  • Monoisotopic Mass: 191.0268547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų

N-Methyl 5-chloro-2-methylaniline Hydrochloride Pricemore >>

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Additional information on N-Methyl 5-chloro-2-methylaniline Hydrochloride

Comprehensive Overview of N-Methyl 5-chloro-2-methylaniline Hydrochloride (CAS 1187386-18-0): Properties, Applications, and Industry Insights

N-Methyl 5-chloro-2-methylaniline Hydrochloride (CAS 1187386-18-0) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. With the growing demand for high-purity chemical reagents and custom synthesis solutions, this compound has garnered significant attention due to its unique molecular structure and versatile reactivity. Its hydrochloride salt form enhances stability, making it ideal for controlled reactions in laboratory and industrial settings.

The compound’s systematic name reflects its structural features: a methyl group at the N-position and a chloro substituent at the 5-position of the aromatic ring. Researchers frequently search for terms like "synthesis of N-methyl aniline derivatives" or "CAS 1187386-18-0 applications", highlighting its relevance in modern organic chemistry. Recent trends also show interest in green chemistry alternatives and sustainable synthesis routes for such intermediates, aligning with global environmental regulations.

In pharmaceutical applications, N-Methyl 5-chloro-2-methylaniline Hydrochloride serves as a precursor for active pharmaceutical ingredients (APIs). Its role in constructing heterocyclic frameworks is critical for drug discovery, particularly in targeting neurological and metabolic disorders. Analytical techniques like HPLC purity testing and NMR characterization are essential for quality control, ensuring compliance with Good Manufacturing Practices (GMP) standards.

The agrochemical sector leverages this compound for developing crop protection agents. Its halogenated aromatic core contributes to the bioactivity of herbicides and fungicides. With rising concerns about food security and pesticide resistance, innovations in selective chemical modifiers like CAS 1187386-18-0 are pivotal. Industry forums often discuss structure-activity relationships (SAR) to optimize efficacy while minimizing ecological impact.

From a technical perspective, the compound’s solubility profile (freely soluble in polar solvents like water and methanol) and melting point (typically 180–185°C) are key parameters for process optimization. Safety data sheets emphasize standard handling protocols, though it is not classified as hazardous under current guidelines. Laboratories prioritize air-sensitive storage and moisture-controlled environments to maintain integrity.

Emerging research explores its potential in material science, particularly in conductive polymers and organic semiconductors. The electron-donating methyl group and chloro acceptor moiety enable tunable electronic properties, relevant for optoelectronic devices. This interdisciplinary appeal aligns with searches for "aniline derivatives in nanotechnology" and "CAS 1187386-18-0 patents".

Supply chain dynamics for CAS 1187386-18-0 reflect broader trends in fine chemical distribution. Manufacturers emphasize batch-to-batch consistency and regulatory documentation, addressing demands from contract research organizations (CROs) and academic institutions. Custom synthesis inquiries often focus on scalable production methods and cost-effective purification techniques.

In summary, N-Methyl 5-chloro-2-methylaniline Hydrochloride exemplifies the intersection of innovation and practicality in specialty chemicals. Its multifaceted applications—from drug development to advanced materials—underscore its value in solving contemporary scientific challenges. As industries evolve toward precision chemistry, this compound remains a cornerstone for researchers aiming to balance performance with sustainability.

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